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Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary
1-methyl-1H-pyrazole-3-carboxamide is a heterocyclic organic compound featuring a

pyrazole ring, a foundational structure in numerous biologically active molecules.[1][2] The

pyrazole nucleus, a five-membered ring with two adjacent nitrogen atoms, is a significant

pharmacophore that confers a wide spectrum of pharmacological properties, including anti-

inflammatory, anticancer, antimicrobial, and analgesic activities.[3][4][5] The carboxamide

group is also a privileged scaffold in medicinal chemistry, crucial for forming stable interactions

with biological targets and enhancing drug-like properties.[6][7][8] This technical guide

consolidates the available information on the synthesis, potential biological significance, and

experimental considerations for 1-methyl-1H-pyrazole-3-carboxamide, positioning it as a

molecule of interest for further investigation in drug discovery and materials science.

Core Chemical and Physical Properties
The fundamental properties of 1-methyl-1H-pyrazole-3-carboxamide are derived from its

constituent parts: the N-methylated pyrazole ring and the C3-linked carboxamide functional

group. While extensive experimental data for this specific molecule is not widely published, its

properties can be inferred from closely related analogs and computational data.

Table 1: Physicochemical Properties
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Property Value / Description Source

IUPAC Name
1-methyl-1H-pyrazole-3-

carboxamide
-

Molecular Formula C₅H₇N₃O Inferred from Structure

Molecular Weight 125.13 g/mol Inferred from Formula

CAS Number 89179-62-4 [9]

Appearance Likely a white to off-white solid Inferred from Analogs

Core Structure Pyrazole [1][2]

Key Functional Group Carboxamide [7]

Synthesis and Experimental Protocols
The synthesis of 1-methyl-1H-pyrazole-3-carboxamide can be achieved through standard

organic chemistry methodologies, typically involving the amidation of a corresponding

carboxylic acid or its ester derivative.

General Synthesis Pathway
A common and effective route involves a two-step process starting from the commercially

available 1-methyl-1H-pyrazole-3-carboxylic acid. The carboxylic acid is first converted to a

more reactive acyl chloride, which is then reacted with ammonia to form the final carboxamide

product.
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1-methyl-1H-pyrazole-3-carboxylic acid 1-methyl-1H-pyrazole-3-carbonyl chloride
SOCl₂ or (COCl)₂

1-methyl-1H-pyrazole-3-carboxamide
NH₃ / NH₄OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC
Publishing) DOI:10.1039/C6NJ03181A [pubs.rsc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1282752?utm_src=pdf-body-img
https://www.benchchem.com/product/b1282752?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlehtml/2017/nj/c6nj03181a
https://pubs.rsc.org/en/content/articlehtml/2017/nj/c6nj03181a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. ias.ac.in [ias.ac.in]

3. A Review of the Recent Development in the Synthesis and Biological Evaluations of
Pyrazole Derivatives [mdpi.com]

4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

5. Academic Strive | Synthesis and Biological Activities of Some Pyrazole Derivatives: A
Comprehensive Review [academicstrive.com]

6. Carboxamide: A Privileged Pharmacophore for the Development of Anti-infectious and
Anti-cancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

7. jocpr.com [jocpr.com]

8. jocpr.com [jocpr.com]

9. 1H-Pyrazole-3-carboxamide | CAS#:33064-36-7 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-methyl-1H-pyrazole-3-
carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282752#what-is-1-methyl-1h-pyrazole-3-
carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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